Cas no 2228926-55-2 (tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethylcarbamate
• CAS No: 2228926-55-2
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 5888957
• PubChem ID: 165778670
• Update Time: 2025-10-24

tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethylcarbamate
• EN300-1892422
• tert-butyl N-[1-(9H-fluoren-9-yl)-2-oxoethyl]carbamate
• 2228926-55-2

• Inchi： 1S/C20H21NO3/c1-20(2,3)24-19(23)21-17(12-22)18-15-10-6-4-8-13(15)14-9-5-7-11-16(14)18/h4-12,17-18H,1-3H3,(H,21,23)
• InChI Key： DIXKJQHWNRPQTP-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C2C=CC=CC=2C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethylcarbamate

Comprehensive Guide to tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethylcarbamate (CAS No. 2228926-55-2)

tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethylcarbamate (CAS No. 2228926-55-2) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of fluorenylmethyloxycarbonyl (Fmoc) protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for Fmoc-protected compounds due to their role in drug discovery and biotechnology applications.

The molecular structure of tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethylcarbamate includes a fluorenylmethyl (Fmoc) group, a tert-butyl carbamate (Boc) protecting group, and a keto functional group. This unique combination makes it highly valuable for selective deprotection strategies in multi-step synthetic routes. Recent trends in peptide-based therapeutics and bioconjugation techniques have increased demand for such intermediates, as they enable precise control over molecular assembly.

One of the key applications of CAS No. 2228926-55-2 is in the synthesis of peptide drugs, particularly those targeting metabolic disorders and oncology. The Fmoc group provides temporary protection for the amino group during synthesis, while the Boc group offers orthogonal protection, allowing for sequential deprotection. This dual-protection strategy is frequently discussed in forums and research papers, as it addresses common challenges in peptide purity and yield optimization.

From a market perspective, the demand for tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethylcarbamate is growing due to advancements in personalized medicine and biopharmaceuticals. Companies specializing in custom peptide synthesis often list this compound in their catalogs, catering to academic and industrial researchers. SEO analytics reveal that searches for Fmoc-protected building blocks and peptide coupling reagents often lead to inquiries about this specific CAS number.

Handling and storage recommendations for CAS No. 2228926-55-2 include keeping the compound in a cool, dry environment, away from light and moisture. Proper storage ensures the stability of the Fmoc and Boc protecting groups, which are sensitive to acidic or basic conditions. Researchers frequently ask about the shelf life and solubility of this compound, making these details essential for product descriptions.

In summary, tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethylcarbamate (CAS No. 2228926-55-2) is a pivotal reagent in modern synthetic chemistry, particularly for peptide-based drug development. Its dual-protection mechanism and compatibility with SPPS methodologies make it indispensable for laboratories focusing on bioconjugation and therapeutic peptide design. As the pharmaceutical industry continues to explore novel peptide applications, this compound remains a topic of high interest in both academic and commercial settings.